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Compound of Interest

Compound Name: Sulfallate-d10
CAS No.: 1794760-34-1
Cat. No.: B587500

Get Quote

Executive Summary & Application Context

This guide serves as a specialized technical manual for the safe handling, storage, and

application of Deuterated Sulfallate (typically Sulfallate-d10). Unlike a standard Safety Data
Sheet (SDS) which often provides generic bulk-handling advice, this document is tailored for
analytical laboratories using this compound as an Internal Standard (IS) for LC-MS or GC-MS
guantitation.

The Core Directive: While deuterated standards are used in milligram quantities, Sulfallate is a
Group 2B Carcinogen (IARC). The isotopic labeling does not mitigate its toxicity. Treat this
compound with the rigor of a high-potency active pharmaceutical ingredient (HPAPI).

Chemical Identity & Isotopic Properties

To ensure analytical validity, one must distinguish between the parent compound and the
isotopologue.
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Deuterated Analog

Property Parent Compound .
(Typical)
Chemical Name Sulfallate (CDEC) Sulfallate-d10
2-chloroallyl N,N- 2-chloroallyl N,N-di(ethyl-
IUPAC Name ) o o
diethyldithiocarbamate 1,1,2,2,2-d5)dithiocarbamate
Varies by synthesis (Refer to
CAS Number 95-06-7 -
specific CoA)
Molecular Formula CsH14CINS:2 CsH4D10CINS:2
Molecular Weight 223.79 g/mol ~233.85 g/mol
Physical State Amber liquid/oil Amber oil or low-melting solid
o o Mass Spectrometry Internal
Application Herbicide (Obsolete)

Standard

Scientific Insight: The substitution of Hydrogen with Deuterium (3H) increases the molecular
weight by +10 Da (for d10). This mass shift prevents signal interference with the native analyte
during MS analysis (cross-talk), while retaining near-identical chromatographic retention time
and extraction recovery.

Hazard Profiling: The Mechanism of Toxicity

Understanding why Sulfallate is dangerous ensures adherence to safety protocols. It is not
merely an irritant; it is a bio-activated alkylating agent.

Core Hazards:

o Carcinogenicity (Cat 1B/2): Reasonably anticipated to be a human carcinogen (NTP).[1]
e Acute Toxicity (Oral): Harmful if swallowed.[2][3]

o Skin Sensitization: Potential for allergic contact dermatitis.

Mechanistic Causality: Sulfallate undergoes metabolic activation (via Cytochrome P450) or
hydrolytic degradation to form 2-chloroacrolein, a highly reactive electrophile. This intermediate
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can form DNA adducts, leading to mutagenesis.

Visualizing the Toxicity Pathway
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Figure 1: Metabolic activation pathway of Sulfallate leading to genotoxic intermediates.

Operational Safety Protocol (The "How")

This section details the workflow for handling milligram quantities of Sulfallate-d10.

A. Engineering Controls

» Primary Barrier: All weighing and dissolution must occur inside a certified Chemical Fume
Hood or a Powder Containment Balance Enclosure.

 Airflow: Ensure face velocity is 80-100 fpm.

B. Personal Protective Equipment (PPE)

e Hand Protection:Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).

o Quter Layer: Laminate film (e.g., Silver Shield®) or thick Nitrile (8 mil).
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o Reasoning: Dithiocarbamates and their solvents (often Methanol/DCM) can permeate
standard latex or thin nitrile rapidly.

o Respiratory: If working outside a hood (strictly prohibited for neat material), a full-face
respirator with P100/Organic Vapor cartridges is required.

C. Weighing & Solubilization Workflow

Static electricity can cause milligram amounts of deuterated standards to "jump" from spatulas,
creating contamination risks.

Equilibrate: Allow the vial to reach room temperature before opening (prevents
condensation).

Antistatic: Use an ionizing bar or antistatic gun on the vial and spatula.

Solvent Selection: Dissolve in Methanol or Acetonitrile.

o Note: Avoid protic solvents for long-term storage to minimize Hydrogen-Deuterium
Exchange (HDX), although alkyl-deuterium is generally stable.

Concentration: Prepare a primary stock (e.g., 1 mg/mL). Aliquot immediately into amber
glass vials.

Visualizing the Safe Handling Workflow
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Figure 2: Step-by-step workflow to maintain containment and chemical stability.
Analytical Verification (Self-Validating System)
Before using the standard in a study, verify its identity and isotopic purity.

¢ Isotopic Enrichment Check (MS):
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o Inject the standard (neat) into the MS.
o Expectation: Dominant peak at [M+H]* (Parent + 10 Da).

o Validation: The contribution of the unlabeled (d0) parent Sulfallate must be <0.5% to
prevent false positives in study samples.

¢ NMR Verification:

o Proton NMR (*H-NMR) should show the disappearance of the ethyl signals (if ethyl-d10
labeled) compared to the reference standard of non-deuterated Sulfallate.

Emergency Response & Waste Disposal

Accidental Release (Spill)
o Small Spill (<10 mL):

Evacuate the immediate area.

[¢]

[¢]

Don PPE (Double gloves, goggles, lab coat).

[e]

Cover with absorbent pads soaked in 10% Sodium Hypochlorite (Bleach). The bleach aids
in oxidizing and degrading the dithiocarbamate structure.

[e]

Collect into a sealed hazardous waste bag.

Disposal
e Regulatory Status: Sulfallate is a U-Listed Waste (U277) under RCRA (USA) or equivalent in

other jurisdictions.

e Protocol: Do not mix with general organic waste. Segregate into "Carcinogenic/Cytotoxic"
waste streams for high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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